4-[(4-Chlorophenoxy)-methylphosphoryl]oxy-1,2-dimethylbenzene

• IUPAC Name: 4-[(4-chlorophenoxy)-methylphosphoryl]oxy-1,2-dimethylbenzene
• InChI: InChI=1S/C15H16ClO3P/c1-11-4-7-15(10-12(11)2)19-20(3,17)18-14-8-5-13(16)6-9-14/h4-10H,1-3H3
• InChI Key: SVAPLGLWRBDRTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OP(=O)(C)OC2=CC=C(C=C2)Cl)C
• Molecular Formula: C15H16ClO3P
• Molecular Weight: 310.71 g/mol

Description

4-[(4-Chlorophenoxy)-methylphosphoryl]oxy-1,2-dimethylbenzene is a chemical compound that is commonly known as cloquintocet-mexyl. It is a herbicide that is widely used in agriculture to control the growth of weeds. The compound belongs to the family of aryloxyphenoxypropionates, which are known for their selective herbicidal activity.

Mechanism of Action

Cloquintocet-mexyl works by inhibiting the synthesis of fatty acids in plants. It targets the enzyme acetyl-CoA carboxylase, which is involved in the biosynthesis of fatty acids. By inhibiting this enzyme, cloquintocet-mexyl prevents the production of essential fatty acids, which leads to the death of the plant.
Biochemical and Physiological Effects:
Cloquintocet-mexyl has been shown to have minimal toxicity to mammals, birds, and aquatic organisms. However, it can be toxic to honeybees and other pollinators. The compound has also been found to have a low potential for bioaccumulation in the environment.

Advantages and Limitations for Lab Experiments

Cloquintocet-mexyl is a useful tool for studying the mechanisms of herbicide action in plants. It can be used to identify the target enzymes and pathways involved in fatty acid synthesis. However, the compound's herbicidal activity can make it difficult to use in experiments involving plants.

Future Directions

There are several potential future directions for research on cloquintocet-mexyl. One area of interest is the development of new herbicides based on the structure of cloquintocet-mexyl. Another area of research is the identification of new target enzymes and pathways involved in fatty acid synthesis. Finally, there is a need for further research on the environmental impact of cloquintocet-mexyl and its potential effects on non-target organisms.

Synthesis Methods

Cloquintocet-mexyl can be synthesized by reacting 4-chlorophenol with phosphorus oxychloride to form 4-chlorophenyl phosphorodichloridate. The resulting compound is then reacted with 1,2-dimethylbenzene in the presence of a base to form cloquintocet-mexyl.

Scientific Research Applications

Cloquintocet-mexyl has been extensively studied for its herbicidal activity. It has been found to be effective against a wide range of grassy and broadleaf weeds, including wild oats, foxtails, and barnyard grass. The compound has also been studied for its potential use in the production of hybrid crops.